Cas no 2228448-35-7 (2-(methylsulfanyl)phenyl sulfamate)

2-(Methylsulfanyl)phenyl sulfamate is a sulfamate ester derivative characterized by the presence of a methylsulfanyl group adjacent to the sulfamate functionality. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate in the development of biologically active molecules. The sulfamate group offers reactivity for further functionalization, while the methylsulfanyl moiety may contribute to unique electronic and steric properties. Its structural features make it suitable for applications in drug discovery, particularly in the design of enzyme inhibitors or prodrugs. The compound's stability and synthetic accessibility further enhance its utility in research and industrial settings.
2-(methylsulfanyl)phenyl sulfamate structure
2228448-35-7 structure
Product Name:2-(methylsulfanyl)phenyl sulfamate
CAS No:2228448-35-7
MF:C7H9NO3S2
MW:219.281259298325
CID:6023990
PubChem ID:165634272
Update Time:2025-09-27

2-(methylsulfanyl)phenyl sulfamate Chemical and Physical Properties

Names and Identifiers

    • 2-(methylsulfanyl)phenyl sulfamate
    • EN300-2003286
    • 2228448-35-7
    • Inchi: 1S/C7H9NO3S2/c1-12-7-5-3-2-4-6(7)11-13(8,9)10/h2-5H,1H3,(H2,8,9,10)
    • InChI Key: GTWILJMATMPSQA-UHFFFAOYSA-N
    • SMILES: S(N)(=O)(=O)OC1C=CC=CC=1SC

Computed Properties

  • Exact Mass: 219.00238550g/mol
  • Monoisotopic Mass: 219.00238550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 103Ų

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Additional information on 2-(methylsulfanyl)phenyl sulfamate

Compound CAS No 2228448-35-7: 2-(Methylsulfanyl)phenyl Sulfamate

The compound with CAS No 2228448-35-7, known as 2-(methylsulfanyl)phenyl sulfamate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Chemical Structure and Properties

Structurally, 2-(methylsulfanyl)phenyl sulfamate consists of a phenyl ring substituted with a methylsulfanyl group (-SMe) at the para position and a sulfamate group (-SO₂NMe₂) at the ortho position. This arrangement imparts the molecule with distinct electronic and steric properties, making it suitable for various chemical reactions and biological interactions.

Synthesis and Optimization

The synthesis of this compound involves a multi-step process, typically starting from aniline derivatives or other aromatic compounds. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and costs while improving yields. Researchers have also explored the use of microwave-assisted synthesis to optimize the formation of the sulfamate group, which is critical for its biological activity.

Pharmacological Applications

2-(Methylsulfanyl)phenyl sulfamate has shown promise in pharmacological studies as a potential therapeutic agent. It acts as an inhibitor of certain enzymes, particularly those involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Recent studies have demonstrated its ability to modulate key signaling molecules, such as cyclooxygenase (COX), which are central to inflammation and pain mechanisms.

Material Science Applications

Beyond pharmacology, this compound has found applications in material science due to its unique electronic properties. It serves as a precursor in the synthesis of advanced materials, including conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it valuable in constructing materials with tailored electronic properties for applications in sensors and energy storage devices.

Recent Research Findings

In recent years, studies have focused on understanding the mechanistic basis of 2-(methylsulfanyl)phenyl sulfamate's biological activity at the molecular level. Utilizing computational chemistry tools, researchers have elucidated how the spatial arrangement of substituents influences binding affinity to target proteins. These insights are paving the way for the design of more potent analogs with improved pharmacokinetic profiles.

Future Directions

The future of this compound lies in further exploration of its therapeutic potential and material applications. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new avenues for its utilization. Additionally, green chemistry approaches are being adopted to enhance the sustainability of its synthesis processes, aligning with global efforts toward environmental stewardship.

Conclusion

In conclusion, CAS No 1190696-00-0 represents a versatile compound with significant potential across multiple scientific domains. Its unique chemical properties make it an invaluable tool in both therapeutic development and advanced material synthesis. As research continues to uncover new applications and optimize its synthesis methods, this compound is poised to play an increasingly important role in various industries. The ongoing collaboration between academia and industry will undoubtedly drive further innovations that leverage the full potential of this remarkable molecule. Stay tuned for more updates on this exciting area of research!
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